
3-Methylcyclopentane-1,2-dione: A Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylcyclopentane-1,2-dione

Cat. No.: B147288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Methylcyclopentane-1,2-dione (CAS No. 765-70-8). The following sections detail the physical

and chemical properties, hazard identification, handling and storage procedures, emergency

measures, and toxicological data to ensure its safe use in a laboratory setting.

Section 1: Physical and Chemical Properties
3-Methylcyclopentane-1,2-dione is a solid organic compound with a characteristic sweet,

caramel-like odor.[1] It is also known by several synonyms, including 2-Hydroxy-3-methyl-2-

cyclopenten-1-one and Maple lactone.[2][3] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₆H₈O₂ [2][3][4]

Molecular Weight 112.13 g/mol [3][4]

Appearance
White to off-white or beige

solid/powder
[1][2][5]

Melting Point 104 - 110 °C (219.2 - 230 °F) [1][2][3][4]

Boiling Point 170.05 °C (rough estimate) [1][4]

Flash Point
100 °C (212 °F) / Not

applicable
[1][3][4]

Water Solubility Soluble [1][4][6]

Solubility in other solvents Soluble in Methanol [1]

Vapor Pressure 0.978 mmHg at 25°C [4]

Density 1.0795 g/cm³ (rough estimate) [1][4]

Section 2: Hazard Identification and GHS
Classification
According to available safety data sheets, 3-Methylcyclopentane-1,2-dione is not classified

as a hazardous substance under OSHA 29 CFR 1910.1200 and CLP regulations.[7][8]

However, some sources indicate it may be irritating to the eyes, respiratory system, and skin.[4]

GHS Hazard Statements:

Not classified as hazardous.[8][9] Some suppliers suggest it may cause eye, skin, and

respiratory irritation.[4]

Precautionary Statements:

Prevention: Observe good industrial hygiene practices.[8] Do not breathe dust.[4] Avoid

contact with skin and eyes.[4] Wear protective gloves and clothing.[4]
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Response: Wash hands after handling.[8] If skin or eye contact occurs, rinse with water.[8] If

inhaled, move to fresh air.[8]

Storage: Store away from incompatible materials.[8]

Disposal: Dispose of waste and residues in accordance with local authority requirements.[8]

Section 3: Experimental Protocols and Handling
Procedures
Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 3-Methylcyclopentane-1,2-dione to

determine the appropriate level of PPE. The following diagram illustrates the hierarchy of

controls for safe handling.
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Hierarchy of Controls for 3-Methylcyclopentane-1,2-dione

Elimination
(Not Feasible)

Substitution
(If Possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Chemical Spill Response Workflow for 3-Methylcyclopentane-1,2-dione

Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess the Spill
(Size & Hazard)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid material)

Dispose of Waste
(Follow regulations)

Decontaminate Area
& Equipment

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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